Cas no 2137667-63-9 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)-
• CAS No: 2137667-63-9
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5278944
• Update Time: 2025-07-02

4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)-

• Inchi： 1S/C10H11ClN2O2/c1-10(2)4-5(10)8-12-6(9(14)15)3-7(11)13-8/h3,5H,4H2,1-2H3,(H,14,15)
• InChI Key： CEGQXXMCBUJKMD-UHFFFAOYSA-N
• SMILES： C1(C2CC2(C)C)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)-

Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)- (CAS: 2137667-63-9)

The compound 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)- (CAS: 2137667-63-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrimidine core and cyclopropyl substituent, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent synthetic efforts have focused on optimizing the production of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)- to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthesis route that utilizes palladium-catalyzed cross-coupling reactions to introduce the cyclopropyl moiety. This method demonstrated a significant improvement in efficiency compared to traditional approaches, with a reported yield of 78%. The study also highlighted the importance of protecting group strategies to prevent undesired side reactions during the synthesis process.

In terms of biological activity, preliminary in vitro studies have revealed that 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)- exhibits promising inhibitory effects against several kinase enzymes, including JAK2 and EGFR. These findings were reported in a recent preprint from BioRxiv (2024), where the compound showed IC50 values in the low micromolar range. The study suggested that the cyclopropyl group plays a critical role in enhancing the compound's binding affinity to the kinase active site, potentially due to its ability to induce conformational changes in the target protein.

Further investigations into the compound's mechanism of action have been conducted using molecular docking and dynamics simulations. A computational study published in the Journal of Chemical Information and Modeling (2023) provided insights into the binding interactions between 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)- and its kinase targets. The simulations revealed that the compound forms stable hydrogen bonds with key residues in the ATP-binding pocket, while the cyclopropyl group contributes to hydrophobic interactions. These findings are expected to guide the design of more potent derivatives in future studies.

Despite these promising results, challenges remain in the development of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)- as a therapeutic agent. A recent review in Current Topics in Medicinal Chemistry (2024) highlighted issues such as poor solubility and metabolic instability, which could limit its clinical applicability. However, the review also noted ongoing efforts to address these limitations through structural modifications and formulation strategies. For instance, researchers are exploring the incorporation of solubilizing groups or the development of prodrugs to improve bioavailability.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2,2-dimethylcyclopropyl)- (CAS: 2137667-63-9) represents a promising scaffold for the development of novel kinase inhibitors. Recent advances in its synthesis and biological evaluation have laid the groundwork for further optimization and preclinical studies. Future research should focus on overcoming the current limitations and exploring its potential in combination therapies or as part of targeted drug delivery systems. The compound's unique structural features and demonstrated activity make it a valuable candidate for continued investigation in the field of chemical biology and drug discovery.